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Compound of Interest

Compound Name: Ethyl succinyl chloride

Cat. No.: B7885017 Get Quote

Essential Safety and Handling Guide for Ethyl
Succinyl Chloride
This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals handling Ethyl
succinyl chloride. Adherence to these guidelines is critical for minimizing risks and ensuring a

safe laboratory environment.

Ethyl succinyl chloride is a corrosive, combustible liquid that causes severe skin burns and

eye damage.[1] It is also sensitive to moisture and can release irritating and toxic gases upon

thermal decomposition or contact with water.[1]

Key Chemical and Physical Properties
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Property Value

Synonyms Ethyl 3-(chloroformyl)propionate

CAS Number 14794-31-1

Molecular Formula C6H9ClO3

Molecular Weight 164.59 g/mol

Appearance Clear Liquid[1][2]

Boiling Point 88 - 90 °C @ 11 mmHg[1]

Flash Point 84 °C / 183.2 °F[1]

Specific Gravity 1.158[1]

Vapor Density 5.68[1]

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent contact and exposure. The type of protective equipment

must be selected based on the concentration and amount of the dangerous substance at the

specific workplace.[3]
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles and a

face shield (minimum 8-inch).

[3] Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[2]

To protect against splashes

and vapors that can cause

severe and irreversible eye

damage.[3]

Hand Protection

Chemical-resistant protective

gloves (e.g., Neoprene, Nitrile

rubber).[4] Gloves must be

inspected before use and

disposed of properly after

handling.[3]

To prevent skin contact which

can result in severe burns.[3]

Body Protection
A complete chemical-resistant

suit, lab coat, and apron.[3][4]

To protect the body from

accidental splashes and

contact.[4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

filter (e.g., Type A for organic

gases and vapors) should be

used if ventilation is

inadequate or exposure limits

are exceeded.[2][5]

To prevent inhalation of

corrosive vapors that can

damage the respiratory tract.

[4]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is critical for the safe handling of Ethyl succinyl chloride.

Preparation and Engineering Controls
Ventilation: Always work in a well-ventilated area, preferably within a certified chemical fume

hood.[6]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[2][4]
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Remove Ignition Sources: Keep away from open flames, hot surfaces, and other sources of

ignition.[1] No smoking is permitted in the handling area.[2]

Incompatible Materials: Confirm that incompatible materials such as bases, alcohols, metals,

and oxidizing agents are not in the vicinity.[1][2]

Handling Procedure
Wear PPE: Don all the requisite PPE as detailed in the table above before handling the

chemical.[3]

Avoid Contact: Avoid direct contact with skin, eyes, and clothing. Do not breathe vapors or

mist.[2]

Container Handling: Keep containers tightly closed when not in use.[3] Store in a cool, dry,

and well-ventilated place.[3] If containers are opened, they must be carefully resealed and

kept upright to prevent leakage.[3]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][6]

Spill Response
Immediate Action: In case of a spill, evacuate personnel from the area immediately.[3]

Ventilate: Ensure the area is well-ventilated.[6]

Containment: For minor spills, absorb with an inert, non-combustible material such as sand,

earth, or vermiculite.[4][6] Do not use combustible materials like sawdust.

Collection: Collect the absorbed material into a suitable, labeled container for disposal.[3][6]

Do not let the spilled chemical enter drains or waterways.[3]

Major Spills: For major spills, contact emergency services for assistance.

Disposal Plan
Waste generated from the use of Ethyl succinyl chloride is classified as hazardous and must

be disposed of accordingly.[7]
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Waste Collection: Collect surplus and non-recyclable solutions in a suitable, closed container

labeled for chemical waste.[3]

Licensed Disposal: Offer the waste to a licensed disposal company.[3] This may involve

burning in a chemical incinerator equipped with an afterburner and scrubber.[3]

Container Disposal: Dispose of the container to a hazardous or special waste collection

point.[7] Do not reuse empty containers.

Regulatory Compliance: All disposal methods must be in accordance with local, state, and

federal regulations.

Emergency Procedures Workflow
The following diagram illustrates the logical flow for handling Ethyl succinyl chloride and

responding to potential exposures.
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Preparation & Handling

Exposure Event

First Aid Response
Safe Handling

Wear Full PPE

Work in Fume Hood

Handle Chemical

Exposure Occurs?

Skin Contact:
Remove clothing,
rinse with water

 Yes, Skin

Eye Contact:
Rinse with water

for 15 mins

 Yes, Eyes

Inhalation:
Move to fresh air

 Yes, Inhaled

Ingestion:
Rinse mouth,

Do NOT induce vomiting

 Yes, Ingested

Continue Work/
Dispose of Waste

 No

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Workflow for handling Ethyl succinyl chloride and emergency first aid procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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